Cas no 158822-84-5 (6-Benzyloxy-2-benzoxazolinone)

• Product Name: 6-Benzyloxy-2-benzoxazolinone
• CAS No: 158822-84-5
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• MDL: MFCD07369766
• CID: 109016
• PubChem ID: 24883954
• Update Time: 2025-05-21

6-Benzyloxy-2-benzoxazolinone Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone,6-(phenylmethoxy)-
• 6-BENZYLOXY-2-BENZOXAZOLINON
• 6-Benzyloxy-2-benzoxazolinone
• 6-Benzyloxy-2-Benzoxazolinone 97
• 6-phenylmethoxy-3H-1,3-benzoxazol-2-one
• 2(3H)-Benzoxazolone,6-(phenylmethoxy)
• 6-BENZYLOXY-2-BENZOXAZOLINONE 97
• 6-Benzyloxy-2-benzoxazolinone, 97%
• AKOS027381724
• DTXSID30584666
• 2(3H)-Benzoxazolone, 6-(phenylmethoxy)-
• J-009534
• 6-(Benzyloxy)benzo[d]oxazol-2-ol
• 6-(benzyloxy)-1,3-benzoxazol-2(3h)-one
• 158822-84-5
• SCHEMBL3910083
• 6-(Benzyloxy)benzo[d]oxazol-2(3H)-one
• MFCD07369766
• CS-0337028
• JVUPJESJQYCFOB-UHFFFAOYSA-N
• 6-(benzyloxy)-1,3-benzoxazol-2 (3H)-one
• 6-(BENZYLOXY)-3H-1,3-BENZOXAZOL-2-ONE
• G84690
• DB-368995

• MDL： MFCD07369766
• Inchi： 1S/C14H11NO3/c16-14-15-12-7-6-11(8-13(12)18-14)17-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,15,16)
• InChI Key： JVUPJESJQYCFOB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC2=C(C=1)OC(N2)=O

Computed Properties

• Exact Mass: 241.07400
• Monoisotopic Mass: 241.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.291
• Melting Point: 181-186 °C (lit.)
• Refractive Index: 1.618
• PSA: 55.23000
• LogP: 2.70010

6-Benzyloxy-2-benzoxazolinone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Safety Term：S22-24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 6-Benzyloxy-2-benzoxazolinone

Recent Advances in the Study of 6-Benzyloxy-2-benzoxazolinone (CAS: 158822-84-5) in Chemical Biology and Pharmaceutical Research

6-Benzyloxy-2-benzoxazolinone (CAS: 158822-84-5) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic compound, characterized by a benzoxazolinone core with a benzyloxy substituent, has been the subject of numerous studies aimed at exploring its biological activity, synthetic pathways, and therapeutic potential. The compound's unique structural features make it a promising scaffold for the development of novel bioactive molecules, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer research.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 6-Benzyloxy-2-benzoxazolinone. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. The researchers employed molecular docking studies and in vitro enzymatic assays to demonstrate that 6-Benzyloxy-2-benzoxazolinone binds selectively to the COX-2 active site, with an IC50 value of 0.85 μM, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

In the field of antimicrobial research, a team from the University of Cambridge published findings in Bioorganic & Medicinal Chemistry Letters (2024) showing that derivatives of 6-Benzyloxy-2-benzoxazolinone exhibit broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study highlighted that structural modifications at the benzyloxy position could significantly enhance antimicrobial potency while maintaining favorable pharmacokinetic properties.

The synthetic chemistry of 6-Benzyloxy-2-benzoxazolinone has also seen notable advancements. A recent paper in Organic Letters (2024) described an efficient, one-pot synthesis method for this compound with improved yield (82%) and purity (>99%). The new protocol utilizes microwave-assisted conditions and environmentally benign catalysts, addressing previous challenges in the large-scale production of this compound. This methodological breakthrough is expected to facilitate further pharmacological investigations and structure-activity relationship studies.

Emerging research has also explored the anticancer potential of 6-Benzyloxy-2-benzoxazolinone derivatives. A preclinical study published in European Journal of Medicinal Chemistry (2023) demonstrated that certain fluorinated analogs of this compound induce apoptosis in various cancer cell lines through modulation of the PI3K/AKT/mTOR signaling pathway. The most active derivative showed selective cytotoxicity against cancer cells while sparing normal cells, with a promising therapeutic index of >15 in xenograft mouse models.

Despite these promising findings, challenges remain in the development of 6-Benzyloxy-2-benzoxazolinone-based therapeutics. Current research efforts are focused on improving the compound's metabolic stability and oral bioavailability through structural optimization. Additionally, comprehensive toxicological studies are needed to fully assess its safety profile before clinical translation. The scientific community anticipates that ongoing and future research will further elucidate the full therapeutic potential of this intriguing molecular scaffold.